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Compound of Interest

Compound Name: TCO-PEG12-NHS ester

Cat. No.: B2696383

Introduction

The inverse electron-demand Diels-Alder (IEDDA) cycloaddition between a trans-cyclooctene
(TCO) and a tetrazine (Tz) is a cornerstone of bioorthogonal chemistry.[1][2][3] This reaction
stands out for its exceptionally fast kinetics, remarkable specificity, and biocompatibility, as it
proceeds rapidly in aqueous environments without the need for catalysts.[1][4] The TCO-
PEG12-NHS ester is a heterobifunctional linker designed to leverage this powerful chemistry. It
contains an N-hydroxysuccinimide (NHS) ester for covalent labeling of primary amines on
biomolecules and a TCO group for subsequent, rapid conjugation to a tetrazine-modified
molecule. The hydrophilic PEG12 spacer enhances water solubility and minimizes steric
hindrance.

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the conditions and protocols for a two-stage conjugation
process:

¢ Amine Labeling: Covalent attachment of the TCO-PEG12 linker to a primary amine-
containing biomolecule (e.g., protein, antibody, peptide).

e TCO-Tetrazine Ligation: The bioorthogonal "click" reaction between the newly installed TCO
group and a tetrazine-functionalized molecule.
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Part 1: Labeling of Amine-Containing Molecules with
TCO-PEG12-NHS Ester

This initial step involves the acylation of primary amines (e.g., the e-amino group of lysine
residues in a protein) with the NHS ester moiety of the linker, forming a stable amide bond.

Reaction Scheme: NHS Ester Acylation
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1. Buffer Exchange
(Amine-free buffer, pH 8.0-8.5)

2. Add TCO-PEG12-NHS
(10-50x molar excess)

\ 4
3. Incubate
(1 hr @ RT)
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4. Quench Reaction
(50-100 mM Tris)

5. Purify
(Desalting Column)

Intermediate:
Protein-TCO

6. Add Tetrazine Molecule
(1.1-1.5x molar excess)

7. Incubate (Click Reaction)
(30-60 min @ RT)

8. Purify (Optional)
(Size-Exclusion Chromatography)

Final Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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